Cas no 1772-57-2 (Cyclopentanecarboxylic acid, 5-oxo-2,3-diphenyl-, pentyl ester)

• Product Name: Cyclopentanecarboxylic acid, 5-oxo-2,3-diphenyl-, pentyl ester
• CAS No: 1772-57-2
• MF: C₂₃H₂₆O₃
• MW: 350.450747013092
• CID: 236589
• PubChem ID: 254061
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 5-oxo-2,3-diphenyl-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 5-oxo-2,3-diphenyl-, pentyl ester
• pentyl 5-oxo-2,3-diphenylcyclopentane-1-carboxylate
• 5-Oxo-2,3-diphenyl-cyclopentan-carbonsaeure-(1)-n-amylester
• AC1L5PG3
• AC1Q6NNH
• AG-K-30703
• AR-1L0083
• CTK0I4079
• NSC77736
• pentyl 5-oxo-2,3-diphenylcyclopentanecarboxylate
• 1772-57-2
• NSC-77736
• DTXSID50291749

• Inchi： 1S/C23H26O3/c1-2-3-10-15-26-23(25)22-20(24)16-19(17-11-6-4-7-12-17)21(22)18-13-8-5-9-14-18/h4-9,11-14,19,21-22H,2-3,10,15-16H2,1H3
• InChI Key： KDJMVGDPIDRSFZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)C(C2C=CC=CC=2)C1C(=O)OCCCCC

Computed Properties

• Exact Mass: 350.18828
• Monoisotopic Mass: 350.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 472.7°Cat760mmHg
• Flash Point: 204.5°C
• Refractive Index: 1.553
• PSA: 43.37
• LogP: 4.87640